Cas no 393830-27-8 (N-tert-butyl-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide)

• Product Name: N-tert-butyl-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• CAS No: 393830-27-8
• MF: C₁₉H₂₅N₃S
• MW: 327.486902952194
• CID: 5996582
• PubChem ID: 3686758
• Update Time: 2025-05-18

N-tert-butyl-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• Pyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide, N-(1,1-dimethylethyl)-3,4-dihydro-1-(4-methylphenyl)-
• N-tert-butyl-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• F0533-0242
• N-tert-butyl-1-(4-methylphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• AKOS024580868
• Oprea1_107854
• 393830-27-8
• N-(tert-butyl)-1-(p-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide

• Inchi： 1S/C19H25N3S/c1-14-7-9-15(10-8-14)17-16-6-5-11-21(16)12-13-22(17)18(23)20-19(2,3)4/h5-11,17H,12-13H2,1-4H3,(H,20,23)
• InChI Key： VOUNHYLWLHTJCJ-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC(C)(C)C)=S)C2C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 327.17691898g/mol
• Monoisotopic Mass: 327.17691898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 461.2±55.0 °C(Predicted)
• pka: 15.07±0.40(Predicted)

Additional information on N-tert-butyl-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide

N-Tert-butyl-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide: A Comprehensive Overview

N-Tert-butyl-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide, identified by the CAS number 393830-27-8, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in advanced materials and drug development.

The molecular structure of N-Tert-butyl-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide comprises a pyrrolopyrazine core with a substituted thioamide group and a tert-butyl substituent. The pyrrolopyrazine system is known for its aromaticity and conjugation properties, which contribute to its stability and reactivity. The presence of the tert-butyl group enhances the compound's solubility in organic solvents and may influence its electronic properties.

Recent studies have explored the synthesis of this compound through various routes. One notable method involves the cyclization of a diamine derivative with an appropriate thioamide precursor under controlled conditions. This approach has been optimized to achieve high yields and purity levels. The synthesis of CAS No 393830-27-8 has been reported in several research articles, highlighting its importance in organic synthesis.

In terms of applications, N-Tert-butyl-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide has shown promise in the field of materials science as a precursor for advanced functional materials. Its ability to form stable coordination complexes makes it a valuable component in the development of new materials for electronic devices. Additionally, its potential as a drug candidate has been explored due to its unique pharmacokinetic properties.

Recent research has focused on the electronic properties of this compound using computational chemistry methods. Studies have revealed that the pyrrolopyrazine core exhibits significant electron delocalization and redox activity. These properties make it a strong candidate for use in organic electronics and energy storage devices such as batteries and supercapacitors.

The compound's compatibility with various functional groups has also made it an attractive target for further chemical modifications. Researchers have investigated the substitution patterns on the pyrrolopyrazine ring to enhance its solubility and bioavailability for pharmaceutical applications.

In conclusion, N-Tert-butyl-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide, with CAS number 393830-27-8, represents a versatile compound with diverse applications across multiple disciplines. Its structural uniqueness and reactivity continue to drive innovative research efforts aimed at unlocking its full potential in both academic and industrial settings.